Cas no 1261460-04-1 (5-Fluoro-3-(3-trifluoromethoxyphenyl)benzoic acid)

• Product Name: 5-Fluoro-3-(3-trifluoromethoxyphenyl)benzoic acid
• CAS No: 1261460-04-1
• MF: C₁₄H₈F₄O₃
• MW: 300.205138206482
• MDL: MFCD18322409
• CID: 2761214
• PubChem ID: 53228235
• Update Time: 2025-11-02

5-Fluoro-3-(3-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(3-trifluoromethoxyphenyl)benzoic acid
• BS-20091
• DTXSID30691768
• 1261460-04-1
• CS-0209683
• AKOS015888679
• [1,1'-Biphenyl]-3-carboxylic acid, 5-fluoro-3'-(trifluoromethoxy)-
• 5-FLUORO-3-(3-TRIFLUOROMETHOXYPHENYL)BENZOICACID
• 5-Fluoro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid
• 5-FLUORO-3'-(TRIFLUOROMETHOXY)-[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
• MFCD18322409

• MDL： MFCD18322409
• Inchi： 1S/C14H8F4O3/c15-11-5-9(4-10(6-11)13(19)20)8-2-1-3-12(7-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： OYEIABJVEIPIER-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 300.04095676Da
• Monoisotopic Mass: 300.04095676Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Fluoro-3-(3-trifluoromethoxyphenyl)benzoic acid

Recent Advances in the Study of 5-Fluoro-3-(3-trifluoromethoxyphenyl)benzoic acid (CAS: 1261460-04-1)

The compound 5-Fluoro-3-(3-trifluoromethoxyphenyl)benzoic acid (CAS: 1261460-04-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 5-Fluoro-3-(3-trifluoromethoxyphenyl)benzoic acid, which include a fluorine atom and a trifluoromethoxy group. These moieties are known to enhance the compound's metabolic stability and binding affinity to target proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 5-Fluoro-3-(3-trifluoromethoxyphenyl)benzoic acid has been investigated for its role in modulating protein-protein interactions. A recent preprint on bioRxiv reported that the compound can disrupt the interaction between two key proteins implicated in cancer progression, leading to reduced tumor growth in preclinical models. These findings underscore the compound's potential as a novel therapeutic candidate for oncology applications.

The synthesis of 5-Fluoro-3-(3-trifluoromethoxyphenyl)benzoic acid has also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route that improves yield and purity. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising developments, challenges remain in the development of 5-Fluoro-3-(3-trifluoromethoxyphenyl)benzoic acid as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability, which may limit its efficacy in vivo. Researchers are currently exploring prodrug strategies and formulation improvements to address this issue. A 2023 study in Molecular Pharmaceutics proposed a prodrug derivative that significantly enhances oral absorption, paving the way for future clinical trials.

In conclusion, 5-Fluoro-3-(3-trifluoromethoxyphenyl)benzoic acid (CAS: 1261460-04-1) represents a promising scaffold for drug development, with demonstrated activity in inflammation and oncology. Ongoing research aims to optimize its pharmacological properties and explore its therapeutic potential in other disease areas. The compound's unique chemical features and biological activities make it a valuable subject for further investigation in the field of chemical biology and medicinal chemistry.